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Compound of Interest

Compound Name: Mordant Blue 18
Cat. No.: B12277993
Get Quote
\ J

Introduction & Mechanism[1][2][3][4][5]

Mordant Blue 18 (Chrome Fast Blue B) is a mono-azo dye characterized by its ability to form
stable coordination complexes with transition metals, specifically Chromium (111).

The Chelation Mechanism

Unlike acid dyes that rely solely on reversible ionic bonds with the protonated amine groups of
the polyamide chain, Mordant Blue 18 serves as a ligand. The staining process typically
follows the Afterchrome pathway:

+ Uptake: The anionic dye molecule absorbs onto the positively charged polyamide fiber at
acidic pH (lonic bonding).[1]

¢ Mordanting: Potassium dichromate (Cr

) diffuses into the fiber.

¢ Reduction & Fixation: The Cr
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is reduced to Cr

in situ (often by the fiber's own functional groups or the dye). The Cr

ion then coordinates with the hydroxyl and azo groups of the dye and the nucleophilic sites
of the fiber, locking the colorant into a large, insoluble "lake" complex inside the polymer

matrix.

Scientific Rationale for Use

e High Fastness: The metal-complex bond renders the stain resistant to washout, essential for

long-term degradation studies of medical textiles.

» Structural Resolution: Provides high-contrast visualization of fiber morphology and

orientation in woven or non-woven scaffolds.

Materials & Equipment

Reagents

Reagent

Specification

Role

Mordant Blue 18

C.1. 16680 (High Purity)

Chromophore / Ligand

K

Cr
Potassium Dichromate Mordant (Source of Cr)

O

(>99%)
Formic Acid 85% Solution pH Control & Reducing Agent
Acetic Acid Glacial pH Buffer

Sodium Sulfate

Anhydrous (Glauber’s Salt)

Leveling Agent (Retarder)

Distilled Water

pH 6.5-7.0

Solvent

Equipment
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» High-Temperature Dyeing Bath: Capable of maintaining 100°C + 1°C (e.g., IR beaker dyer or
oil bath).

» Reflectance Spectrophotometer: For quantitative color depth analysis (optional).
e Fume Hood:Mandatory due to Chromate handling.

Safety & Compliance (Critical)

e Chromium VI Hazard: Potassium dichromate contains Hexavalent Chromium, a known
carcinogen. All weighing and solution preparation must occur in a fume hood.

e Reduction: The protocol ensures Cr(VI) is largely reduced to the less toxic Cr(Ill) within the
fiber, but waste baths must be treated as hazardous heavy metal waste.

e PPE: Nitrile gloves (double gloved recommended), lab coat, and safety goggles are non-
negotiable.

Experimental Protocol: The Afterchrome Method

This method is preferred over the Metachrome process for Mordant Blue 18 as it yields the
deepest shades and highest fastness on polyamides.

Phase 1: Dye Exhaustion (Uptake)

e Scouring: Wash the polyamide sample (10g) in a solution of 1 g/L non-ionic detergent at
60°C for 15 mins to remove spinning oils. Rinse thoroughly.[1][2][3][4]

» Bath Preparation: Prepare a dye bath with a Liquor Ratio of 40:1 (400 mL water for 10g
fiber).

o Add Sodium Sulfate: 10% on weight of fiber (owf).
o Add Acetic Acid (30%): 3-5% owf (Adjust pH to 4.0-4.5).
o Add Mordant Blue 18: 1.0-3.0% owf (dissolved in hot water first).

» Dyeing Cycle:
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[e]

Enter the sample at 50°C.

o

Raise temperature to 98—-100°C at a rate of 1.5°C/min.

Maintain boil for 45—60 minutes.

[¢]

[¢]

Checkpoint: The bath should be nearly clear (exhausted). If blue color remains, add 0.5%
formic acid to drive exhaustion.

Phase 2: Mordanting (Fixation)

e Cooling: Cool the bath to 70°C.
» Addition of Mordant: Add Potassium Dichromate (0.5 — 1.0% owf) dissolved in water.

o Note: For Nylon, adding 1% Formic Acid assists in the reduction of Dichromate to the
active Chromium(lIl) species.

» Fixation Cycle:
o Raise temperature back to 100°C.

o Maintain boil for 45 minutes. The color will shift from a dull red/violet (un-mordanted) to a
deep, vibrant Navy Blue (complexed).

e Rinsing:
o Rinse with warm water (60°C).

o Soaping: Wash with 2 g/L detergent at 60°C for 10 mins to remove surface-precipitated
chrome lake.

o Final cold rinse and air dry.[4]

Visualization of Mechanism & Workflow

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Dyeing_Nylon_with_Disperse_Brown_1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12277993?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Phase 1: Exhaustion

]
]

I

:

Polyamide Fiber :
(Protonated -NH3+) ]
]

I

]

I

]

I

]

I

Mordant Blue 18 pH 4.0 »-| lonic Bond
(Anionic) (Salt Linkage)

Phase 2: Fixation

Ligand Exchange

Cr-Dye-Fiber
Chelation Complex
(Insoluble Lake)

1
I
|
[ Reduction
I
1
I
I
I

K2Cr207 (Formic Acid/Fiber) Chromium Il Coordination
(Cr Vi) (Active Mordant)

Click to download full resolution via product page

Figure 1: Reaction pathway showing the transition from ionic absorption to stable coordinate
covalent fixation.

Analysis & Validation

To ensure the protocol met the "Self-Validating" criteria, perform the following quality checks:

: o E

Parameter Recommended Range Impact of Deviation

pH > 5: Poor uptake; pH < 3:
pH (Dyeing) 40-45 Uneven dyeing (Strike too
fast).

< 95°C: Incomplete chroming

Temp (Fixation) 98°C - 100°C
(Low fastness, wrong color).
> 2%: Fiber damage (over-
Mordant Conc. 0.5 - 1.0% owf oxidation); < 0.5%: Poor

fastness.
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Validation Tests

» Boil Test: Boil a 1g sample in 50mL distilled water for 15 mins. The water should remain
clear. Any blue tint indicates insufficient mordanting or rinsing.

e Microscopy: Cross-section analysis should show uniform penetration of the dye into the fiber
core (Ring dyeing indicates insufficient time/temperature).

Troubleshooting
e Problem:Uneven Color (Leveling issues)

o Cause: pH dropped too quickly or temperature ramp was too fast.

o Solution: Increase Sodium Sulfate to 15% or use a retarding agent. Start at 40°C.[5]
e Problem:Color is Dull/Reddish

o Cause: Incomplete complexation. The dye is still in its un-mordanted state.

o Solution: Extend the "Phase 2" boiling time or check if Formic Acid was added to assist
reduction.

e Problem:Fiber Embrittlement
o Cause: Oxidation damage from excess Dichromate.
o Solution: Reduce Dichromate concentration; ensure thorough reduction with Formic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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